Cas no 864754-49-4 (3-Azabicyclo[4.1.0]heptane-7-carboxylicacid, 3-methyl-, ethyl ester, (1R,6S,7R)-)

3-Azabicyclo[4.1.0]heptane-7-carboxylicacid, 3-methyl-, ethyl ester, (1R,6S,7R)- structure
864754-49-4 structure
Product Name:3-Azabicyclo[4.1.0]heptane-7-carboxylicacid, 3-methyl-, ethyl ester, (1R,6S,7R)-
CAS No:864754-49-4
MF:C10H17NO2
MW:183.24748301506
CID:718719
PubChem ID:49759638
Update Time:2025-04-19

3-Azabicyclo[4.1.0]heptane-7-carboxylicacid, 3-methyl-, ethyl ester, (1R,6S,7R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[4.1.0]heptane-7-carboxylicacid, 3-methyl-, ethyl ester, (1R,6S,7R)-
    • 3-Methyl-3-aza-bicyclo[4.1.0]heptane-7-carboxylic acid ethyl ester
    • ethyl 4-methyl-4-azabicyclo[4.1.0]heptane-7-carboxylate
    • 3-Azabicyclo[4.1.0]heptane-7-carboxylicacid,3-methyl-,ethyl ester,(1R,6S,7R)
    • ethyl (1S,6R,7R)-4-methyl-4-azabicyclo[4.1.0]heptane-7-carboxylate
    • DTXSID00678081
    • 864754-49-4
    • Ethyl 3-methyl-3-azabicyclo[4.1.0]heptane-7-carboxylate
    • AKOS006328089
    • Inchi: 1S/C10H17NO2/c1-3-13-10(12)9-7-4-5-11(2)6-8(7)9/h7-9H,3-6H2,1-2H3
    • InChI Key: BNSYTVZKKXUTTJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C2CN(C)CCC21)=O

Computed Properties

  • Exact Mass: 183.12600
  • Monoisotopic Mass: 183.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5A^2
  • XLogP3: 0.9

Experimental Properties

  • PSA: 29.54000
  • LogP: 0.68510
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